Cas no 1207032-38-9 (methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate)

• Product Name: methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate
• CAS No: 1207032-38-9
• MF: C₂₃H₂₀N₂O₄S
• MW: 420.480904579163
• CID: 5394308
• Update Time: 2025-06-08

methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-[[7-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl]-, methyl ester
• methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate

• Inchi： 1S/C23H20N2O4S/c1-14-6-4-5-7-17(14)18-12-30-21-20(18)24-13-25(22(21)26)11-16-10-15(23(27)29-3)8-9-19(16)28-2/h4-10,12-13H,11H2,1-3H3
• InChI Key： WIPHXCVSURRSOQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(CN2C=NC3C(C4=CC=CC=C4C)=CSC=3C2=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate

Research Briefing on Methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate (CAS: 1207032-38-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thieno[3,2-d]pyrimidine derivatives as promising scaffolds for drug discovery. Among these, methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate (CAS: 1207032-38-9) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound, with its complex structure, has been synthesized through multi-step organic reactions, including condensation and cyclization processes. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for subsequent pharmacological evaluations. The presence of the thieno[3,2-d]pyrimidine core is particularly noteworthy, as it is known to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways.

In vitro and in vivo studies have demonstrated that methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate exhibits potent inhibitory activity against specific cancer cell lines. Mechanistic investigations suggest that the compound induces apoptosis and cell cycle arrest, likely through modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings position the compound as a potential candidate for further development in oncology therapeutics.

Additionally, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound shows favorable bioavailability, challenges such as metabolic stability and tissue penetration are being addressed through structural modifications. Computational modeling and structure-activity relationship (SAR) studies are ongoing to optimize the compound's efficacy and reduce off-target effects.

In conclusion, methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}benzoate represents a promising lead compound in medicinal chemistry. Its unique structural features and demonstrated biological activity warrant further investigation, particularly in the context of targeted cancer therapies. Future research directions include advanced preclinical studies and the exploration of combination therapies to enhance its therapeutic potential.